5-(5-Fluoro-2-hydroxybenzoyl)-2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbonitrile

• IUPAC Name: 5-(5-fluoro-2-hydroxybenzoyl)-2-oxo-1-propan-2-ylpyridine-3-carbonitrile
• InChI: InChI=1S/C16H13FN2O3/c1-9(2)19-8-11(5-10(7-18)16(19)22)15(21)13-6-12(17)3-4-14(13)20/h3-6,8-9,20H,1-2H3
• InChI Key: SLZMHDGSKXQLLU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=C(C1=O)C#N)C(=O)C2=C(C=CC(=C2)F)O
• Molecular Formula: C16H13FN2O3
• Molecular Weight: 300.28 g/mol

Description

5-(5-Fluoro-2-hydroxybenzoyl)-2-oxo-1-(propan-2-yl)-1,2-dihydropyridine-3-carbonitrile is a useful research compound. Its molecular formula is C16H13FN2O3 and its molecular weight is 300.289. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : This compound and its derivatives are typically synthesized using various techniques, including the Gewald synthesis technique, aldol condensation, and electrocatalytic multicomponent assembling. These methods are chosen based on the desired structural and functional properties of the end product (Puthran et al., 2019).

• Spectroscopic Characterization : The synthesized compounds are characterized using a range of spectroscopic techniques such as IR, NMR, and mass spectrometry. These techniques help in confirming the molecular structure and assessing the purity of the compounds (Cetina et al., 2010).

Biological and Pharmacological Applications

• Antimicrobial Properties : Several studies have investigated the antimicrobial properties of this compound and its derivatives. These studies have shown that these compounds can be effective against various microbial strains, including bacteria and fungi (Gadakh et al., 2010).

• Anticancer Activity : Some derivatives of this compound have been evaluated for their potential anticancer activities. For instance, certain azo dyes synthesized from this compound exhibited promising anticancer activity against specific cancer cell lines (Mallikarjuna et al., 2020).

• Fluorescent Properties : Derivatives of this compound have been studied for their fluorescent properties, which can be utilized in various applications such as fluorescent whitening agents for textiles (Rangnekar & Rajadhyaksha, 1986).

Miscellaneous Applications

• Radiosynthesis for PET Imaging : Certain derivatives of this compound have been synthesized and evaluated for use in positron emission tomography (PET) imaging, particularly for imaging AMPA receptors (Yuan et al., 2016).

• Optoelectronic Devices : Some studies have focused on the electronic absorption and electrical characteristics of derivatives of this compound, which suggest potential applications in optoelectronic devices (Roushdy et al., 2019).